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Compound of Interest

Compound Name: Bombinin H3

Cat. No.: B12386545

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombinin H3 is a member of the bombinin H family of antimicrobial peptides (AMPS), originally
isolated from the skin secretions of the fire-bellied toad (Bombina species).[1][2][3] These
peptides are characterized by their hydrophobic and hemolytic properties. Unlike other
bombinin peptides, bombinin H peptides generally exhibit lower bactericidal activity but have a
notable ability to lyse erythrocytes.[1][2] Some members of the bombinin H family, including
analogues of Bombinin H3, exist as diastereomers containing a D-amino acid at the second
position, a post-translational modification that can enhance their stability and activity.[1][2]

These application notes provide detailed protocols for the proper reconstitution, handling, and
application of lyophilized Bombinin H3 for research and drug development purposes.

Physicochemical Properties of Bombinin H3

A summary of the known physicochemical properties of Bombinin H3 is provided below.
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Property Value Reference

lle-{d-Alle}-Gly-Pro-Val-Leu-
Gly-Met-Val-Gly-Ser-Ala-Leu-

Amino Acid Sequence MedChemExpress
Gly-Gly-Leu-Leu-Lys-Lys-lle-
NH2
Molecular Formula C96H174N24022S Calculated
Molecular Weight 2048.6 g/mol Calculated
Net Charge at pH 7 +2 Calculated

Grand Average of
Hydropathicity (GRAVY)

1.45 Calculated

Reconstitution of Lyophilized Bombinin H3

Proper reconstitution of lyophilized Bombinin H3 is critical for maintaining its biological activity
and ensuring experimental reproducibility. The following protocol outlines the recommended
procedure.

Materials

e Lyophilized Bombinin H3 vial

» Sterile, nuclease-free water

o Sterile phosphate-buffered saline (PBS), pH 7.4

o Dimethyl sulfoxide (DMSO), sterile-filtered

» Sterile, low-protein binding polypropylene microcentrifuge tubes

o Calibrated micropipettes with sterile, low-retention tips

Protocol

o Equilibration: Before opening, allow the vial of lyophilized Bombinin H3 to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
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the vial upon opening, which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

o Solvent Selection: The choice of solvent will depend on the experimental application.

o For aqueous buffers: Reconstitute in sterile, nuclease-free water or PBS (pH 7.4). Due to
the hydrophobic nature of Bombinin H3, initial solubilization may be slow.

o For organic solvents: For higher concentrations or if solubility in aqueous buffers is limited,
sterile DMSO can be used.

e Reconstitution:

o Carefully open the vial and add the desired volume of the chosen solvent to achieve the
target concentration (e.g., 1 mg/mL).

o Gently swirl or rock the vial to dissolve the peptide. Do not vortex or shake vigorously, as
this can cause aggregation or degradation of the peptide.

o If the peptide does not dissolve completely, sonication in a water bath for a few minutes
may aid in solubilization.

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the Bombinin H3 solution into
sterile, low-protein binding polypropylene tubes. This minimizes the number of freeze-thaw
cycles, which can degrade the peptide.

o Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (up to
one week), the solution can be kept at 4°C.

Quantitative Data
Solubility of Bombinin H Peptides

Disclaimer: Specific quantitative solubility data for Bombinin H3 is not readily available. The
following table provides general guidance based on the properties of hydrophobic peptides and
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data for other Bombinin H peptides.

Solvent Estimated Solubility Notes
) Solubility may be enhanced at

Water Sparingly soluble ) o

slightly acidic pH.

) Recommended for biological
Phosphate-Buffered Saline ) o
Sparingly soluble assays to maintain

(PBS),pH 7.4 _ .

physiological pH.

Can be used to create a stock

) ) solution, which can then be

Dimethyl Sulfoxide (DMSO) Soluble

diluted in agueous buffers for

working concentrations.

Stability of Reconstituted Bombinin H Peptides

Disclaimer: Specific stability data for Bombinin H3 is not readily available. The following table

provides general stability guidelines for antimicrobial peptides.

Storage Condition

Timeframe

Notes

-80°C in sterile buffer

Months to years

Recommended for long-term
storage. Avoid repeated

freeze-thaw cycles.

-20°C in sterile buffer

Weeks to months

Suitable for intermediate-term

storage.

4°C in sterile buffer

Days to a week

For short-term use. Monitor for
signs of precipitation or

microbial growth.

Room Temperature

Hours

Not recommended for storage.

Antimicrobial Activity of Bombinin H Peptides
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The following table summarizes the Minimum Inhibitory Concentrations (MICs) of Bombinin H
peptides against various microorganisms.

Disclaimer: Specific MIC data for a broad panel of microbes for Bombinin H3 is limited. The
data below is a compilation for closely related Bombinin H peptides and should be used as a

reference.

Microorganism Peptide MIC (pM) Reference
Staphylococcus o

BHL-bombinin 1.6 [1]
aureus
Escherichia coli BHL-bombinin 6.6 [1]
Staphylococcus Bombinin H (from B. _ _ _

) ) Mildly bacteriostatic [4]

aureus orientalis)

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of Bombinin H3 that inhibits the visible
growth of a microorganism.

Reconstituted Bombinin H3

o Bacterial culture in logarithmic growth phase

o Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium
o Sterile 96-well microtiter plates

 Incubator

o Prepare Peptide Dilutions: Perform a serial two-fold dilution of the reconstituted Bombinin
H3 in MHB in a 96-well plate. The final concentration range should typically span from 128
pg/mL to 0.25 pg/mL.
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e Inoculum Preparation: Dilute the bacterial culture to a final concentration of approximately 5
x 1075 colony-forming units (CFU)/mL in MHB.

 Inoculation: Add the bacterial inoculum to each well of the 96-well plate containing the
peptide dilutions. Include a positive control (bacteria in MHB without peptide) and a negative
control (MHB only).

 Incubation: Incubate the plate at 37°C for 18-24 hours.

o Result Interpretation: The MIC is the lowest concentration of Bombinin H3 at which no
visible growth of the microorganism is observed.

Visualizations
Experimental Workflow for MIC Assay
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Proposed Mechanism of Action of Bombinin H3

The primary mechanism of action for Bombinin H peptides is believed to be the disruption of
the bacterial cell membrane.[5] The following diagram illustrates a proposed model for this

interaction.
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Caption: Proposed mechanism of Bombinin H3 action on bacterial membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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